Cas no 6890-77-3 (2-(3-Nitrophenyl)-2-oxoacetaldehyde)

2-(3-Nitrophenyl)-2-oxoacetaldehyde is a versatile organic compound featuring a nitrophenyl group attached to an oxoacetaldehyde moiety. Its structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and fine chemicals. The presence of both aldehyde and nitro functional groups enhances its reactivity, enabling its use in condensation, oxidation, and nucleophilic addition reactions. This compound is particularly useful in pharmaceutical and agrochemical research due to its ability to serve as a precursor for bioactive molecules. Its well-defined reactivity profile and stability under controlled conditions make it a reliable choice for advanced synthetic applications.
2-(3-Nitrophenyl)-2-oxoacetaldehyde structure
6890-77-3 structure
Product Name:2-(3-Nitrophenyl)-2-oxoacetaldehyde
CAS No:6890-77-3
MF:C8H5NO4
MW:179.129602193832
CID:972475
PubChem ID:321736
Update Time:2025-05-28

2-(3-Nitrophenyl)-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Nitrophenyl)-2-oxoacetaldehyde
    • (3-Nitro-phenyl)-oxo-acetaldehyde
    • (3-NITROPHENYL)-OXO-ACETALDEHYDE
    • G-KG
    • (3-Nitro-phenyl)-glyoxal
    • 2-(3-nitrophenyl)-2-oxo-acetaldehyde
    • 2-oxo-2-(3-nitrophenyl)acetaldehyde
    • 3-Nitro-benzoylformaldehyd
    • m-nitrophenylglyoxal
    • m-nitrophenylglyoxal monhydrate
    • AB16094
    • NSC274949
    • PPDGMLLCCLUIKZ-UHFFFAOYSA-N
    • AKOS006229913
    • Benzeneacetaldehyde, 3-nitro-.alpha.-oxo-
    • SCHEMBL522442
    • FT-0690395
    • 3-nitrophenylglyoxal
    • 6890-77-3
    • NSC-274949
    • DTXSID90313696
    • DB-016437
    • MDL： MFCD03788959
    • Inchi： 1S/C8H5NO4/c10-5-8(11)6-2-1-3-7(4-6)9(12)13/h1-5H
    • InChI Key： PPDGMLLCCLUIKZ-UHFFFAOYSA-N
    • SMILES： O=C(C=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.02200
  • Monoisotopic Mass: 179.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 300.0±32.0 °C at 760 mmHg
  • Flash Point: 147.1±17.9 °C
  • Refractive Index: 1.575
  • PSA: 79.96000
  • LogP: 1.49960
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-Nitrophenyl)-2-oxoacetaldehyde Security Information

2-(3-Nitrophenyl)-2-oxoacetaldehyde Customs Data

  • HS CODE：2914400090
  • Customs Data：

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-(3-Nitrophenyl)-2-oxoacetaldehyde Pricemore >>

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